Cas no 1428521-70-3 (2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine)

• Product Name: 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine
• CAS No: 1428521-70-3
• MF: C₇H₃ClFIN₂
• MW: 296.467995882034
• CID: 4827316
• PubChem ID: 71743344
• Update Time: 2025-06-24

2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-FLUORO-3-IODOIMIDAZO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine, 2-chloro-6-fluoro-3-iodo-
• 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine

• MDL： MFCD25542096
• Inchi： 1S/C7H3ClFIN2/c8-6-7(10)12-3-4(9)1-2-5(12)11-6/h1-3H
• InChI Key： VNXHCLSWZXEJCQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C2C=CC(=CN21)F)Cl

Computed Properties

• Exact Mass: 295.90135g/mol
• Monoisotopic Mass: 295.90135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3

Additional information on 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine

Professional Introduction to 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine (CAS No. 1428521-70-3)

2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine, with the CAS number 1428521-70-3, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and pharmacological potential. The unique combination of halogen atoms, specifically chloro and iodo, at strategic positions in its molecular framework imparts distinct reactivity and functional properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine contribute to its remarkable chemical diversity. The presence of the chloro substituent at the 2-position and the fluoro group at the 6-position enhances its ability to participate in various chemical transformations, including nucleophilic substitution reactions. Meanwhile, the iodo group at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These attributes make it an indispensable building block in synthetic organic chemistry, particularly in the construction of complex drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The imidazopyridine core has been extensively explored for its potential applications in oncology, immunology, and neurology. Notably, derivatives of this scaffold have shown promising activity against kinases and other enzymes involved in cancer progression. For instance, studies have demonstrated that modifications at the chloro, fluoro, and iodo positions can fine-tune the binding affinity and selectivity of these compounds towards their biological targets.

The pharmaceutical industry has leveraged the synthetic flexibility of 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine to design novel inhibitors with improved pharmacokinetic profiles. Researchers have employed computational modeling and high-throughput screening techniques to identify lead compounds that exhibit potent activity against specific disease markers. Among these efforts, several preclinical studies have highlighted the efficacy of imidazopyridine derivatives in inhibiting tumor growth and modulating immune responses. The incorporation of halogen atoms into these molecules has been shown to enhance their metabolic stability and bioavailability, critical factors for successful drug development.

The role of halogenated heterocycles in medicinal chemistry cannot be overstated. The electron-withdrawing nature of halogen atoms such as chlorine and fluorine influences electronic distribution within the molecule, thereby affecting its reactivity and binding interactions. In contrast, iodine's larger size and lower electronegativity introduce steric and electronic effects that can be exploited to optimize drug-like properties. This duality has enabled chemists to tailor molecular characteristics precisely, leading to a new generation of targeted therapies.

The synthesis of 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine involves multi-step organic transformations that highlight its synthetic utility. Key synthetic strategies include condensation reactions between appropriate precursors followed by halogenation steps to introduce the desired substituents. Advances in catalytic methods have further streamlined these processes, allowing for higher yields and cleaner reaction profiles. Moreover, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability.

The growing interest in halogenated imidazopyridines has also spurred innovation in analytical techniques for their characterization. Mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm molecular structure and purity. These tools are essential for understanding how structural modifications influence biological activity and for ensuring consistency in drug production.

In conclusion, 2-Chloro-6-fluoro-3-iodoimidazo[1,2-A]pyridine(CAS No. 1428521-70-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its applications in drug discovery continue to expand as researchers uncover new ways to exploit its reactivity for therapeutic benefit. As our understanding of molecular interactions deepens, compounds like this will remain at the forefront of innovation in medicinal chemistry.